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Introduction
AZ084 is a potent, selective, and orally bioavailable allosteric antagonist of the C-C chemokine

receptor 8 (CCR8).[1][2][3] With a Ki of 0.9 nM, it demonstrates high affinity for its target.[1][3]

CCR8 is a G protein-coupled receptor (GPCR) predominantly expressed on regulatory T cells

(Tregs), particularly within the tumor microenvironment, as well as on other immune cells like

dendritic cells and T cells.[1][3][4] The interaction of CCR8 with its primary ligand, CCL1, plays

a crucial role in Treg differentiation, recruitment, and immunosuppressive function.[3][5] By

inhibiting CCR8, AZ084 can modulate the immune response, making it a valuable tool for

research in oncology, immunology, and asthma.[1][2] These application notes provide detailed

protocols for the preparation and use of AZ084 in various cell culture experiments.

Mechanism of Action
AZ084 functions as an allosteric antagonist of CCR8.[2][3] This means it binds to a site on the

receptor distinct from the ligand-binding site, inducing a conformational change that prevents

receptor activation by its endogenous ligand, CCL1.[3] The binding of CCL1 to CCR8 typically

initiates a signaling cascade involving G-proteins, leading to downstream effects such as

calcium mobilization, chemotaxis, and the promotion of Treg differentiation and survival.[5][6]

By blocking this signaling, AZ084 can inhibit the migration of CCR8-expressing cells and

suppress the differentiation and function of immunosuppressive Tregs.[1][3]
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Quantitative Data Summary
The following table summarizes key quantitative data for AZ084 from various in vitro studies.

Parameter Cell Line/System Value Reference

Ki Human CCR8 0.9 nM [1][3]

IC50
AML cells

(chemotaxis)
1.3 nM [1]

IC50
Dendritic cells

(chemotaxis)
4.6 nM [1]

IC50 T cells (chemotaxis) 5.7 nM [1]

In Vitro Concentration

for Treg Suppression

Co-culture with LLC-

exo MPF CM
5 µg/mL [1]

Experimental Protocols
Preparation of AZ084 Stock Solution
Materials:

AZ084 powder (CAS: 929300-19-6)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Protocol:

Safety Precautions: Wear appropriate personal protective equipment (PPE), including

gloves, a lab coat, and safety glasses, when handling the powdered compound.
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Determine Required Concentration: Decide on the desired stock solution concentration. A 10

mM stock solution is commonly used. The molecular weight of AZ084 is 434.57 g/mol .

Weighing: Accurately weigh the required amount of AZ084 powder. For example, to prepare

1 mL of a 10 mM stock solution, weigh out 0.43457 mg of AZ084.

Dissolution:

Add the appropriate volume of DMSO to the vial containing the AZ084 powder. For a 10

mM stock, add 1 mL of DMSO to 0.43457 mg of AZ084.

Vortex the solution thoroughly to dissolve the compound.

If the compound does not fully dissolve, sonicate the vial in an ultrasonic bath for a few

minutes. AZ084 is highly soluble in DMSO (up to 250 mg/mL), so it should dissolve

readily.

Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

Store the stock solutions at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 2 years).

Cell Culture Treatment with AZ084
Materials:

Cells of interest cultured in appropriate media

AZ084 stock solution (e.g., 10 mM in DMSO)

Complete cell culture medium

Sterile serological pipettes and pipette tips

Protocol:
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Thaw Stock Solution: Thaw an aliquot of the AZ084 stock solution at room temperature.

Prepare Working Solution:

Dilute the stock solution in complete cell culture medium to the desired final concentration.

It is crucial to ensure that the final concentration of DMSO in the cell culture medium is

non-toxic to the cells, typically below 0.1%.

For example, to treat cells with 10 µM AZ084, you can perform a 1:1000 dilution of a 10

mM stock solution into the cell culture medium.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without

AZ084) to the cell culture medium at the same final concentration as the AZ084-treated

samples.

Cell Treatment:

Remove the existing medium from the cultured cells.

Add the medium containing the desired final concentration of AZ084 or the vehicle control

to the cells.

Gently swirl the plate or flask to ensure even distribution.

Incubation: Incubate the cells for the desired experimental duration under standard cell

culture conditions (e.g., 37°C, 5% CO2). The optimal incubation time will depend on the

specific assay and cell type.

In Vitro Treg Differentiation Assay
Objective: To assess the effect of AZ084 on the differentiation of regulatory T cells.

Materials:

Naïve CD4+ T cells (isolated from PBMCs)

Treg differentiation-inducing cytokines (e.g., TGF-β, IL-2)
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Anti-CD3/CD28 antibodies

AZ084

Flow cytometry antibodies (e.g., anti-CD4, anti-CD25, anti-FoxP3)

Complete RPMI-1640 medium

Protocol:

Cell Isolation: Isolate naïve CD4+ T cells from peripheral blood mononuclear cells (PBMCs)

using magnetic-activated cell sorting (MACS).

Cell Seeding: Seed the isolated naïve CD4+ T cells in a 96-well plate at a density of 1 x 10^5

cells/well.

Activation and Differentiation:

Activate the T cells with plate-bound anti-CD3 and soluble anti-CD28 antibodies.

Induce Treg differentiation by adding TGF-β and IL-2 to the culture medium.

AZ084 Treatment:

Treat the cells with varying concentrations of AZ084 (e.g., 0.1 nM to 1 µM).

Include a vehicle control (DMSO).

Incubation: Incubate the cells for 3-5 days at 37°C and 5% CO2.

Flow Cytometry Analysis:

Harvest the cells and stain for surface markers (CD4, CD25).

Fix and permeabilize the cells, followed by intracellular staining for the transcription factor

FoxP3.

Analyze the percentage of CD4+CD25+FoxP3+ cells by flow cytometry to determine the

effect of AZ084 on Treg differentiation.
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Chemotaxis Assay
Objective: To evaluate the inhibitory effect of AZ084 on the migration of CCR8-expressing cells

towards CCL1.

Materials:

CCR8-expressing cells (e.g., T cells, dendritic cells, or a CCR8-transfected cell line)

Recombinant human CCL1

AZ084

Transwell inserts (with appropriate pore size for the cells being used)

Serum-free cell culture medium

Fluorescent dye (e.g., Calcein-AM)

Protocol:

Cell Preparation:

Harvest CCR8-expressing cells and resuspend them in serum-free medium at a

concentration of 1 x 10^6 cells/mL.

Pre-incubate the cells with different concentrations of AZ084 or vehicle control for 30

minutes at 37°C.

Assay Setup:

Add serum-free medium containing CCL1 (chemoattractant) to the lower chamber of the

Transwell plate.

Add serum-free medium without CCL1 to the lower chamber for the negative control.

Cell Seeding: Add the pre-incubated cell suspension to the upper chamber (the Transwell

insert).
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Incubation: Incubate the plate for 2-4 hours at 37°C and 5% CO2 to allow for cell migration.

Quantification of Migration:

Remove the non-migrated cells from the top of the insert.

Quantify the migrated cells in the lower chamber. This can be done by lysing the cells and

measuring fluorescence using a plate reader after staining with a fluorescent dye like

Calcein-AM, or by direct cell counting using a flow cytometer.

Data Analysis: Calculate the percentage of migration inhibition by AZ084 compared to the

vehicle control.
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Caption: Mechanism of AZ084 as a CCR8 allosteric antagonist.
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Caption: Workflow for preparing AZ084 stock solution.
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Caption: Workflow for in vitro Treg differentiation assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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